Cas no 2288709-10-2 (Glycine, N-(3-bromo-2-nitrophenyl)-N-(methylsulfonyl)-, ethyl ester)

• Product Name: Glycine, N-(3-bromo-2-nitrophenyl)-N-(methylsulfonyl)-, ethyl ester
• CAS No: 2288709-10-2
• MF: C₁₁H₁₃BrN₂O₆S
• MW: 381.199721097946
• CID: 5524488
• Update Time: 2025-07-18

Glycine, N-(3-bromo-2-nitrophenyl)-N-(methylsulfonyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(3-bromo-2-nitrophenyl)-N-(methylsulfonyl)-, ethyl ester
• Ethyl 2-[N-(3-bromo-2-nitrophenyl)methanesulfonamido]acetate, tech grade

• Inchi： 1S/C11H13BrN2O6S/c1-3-20-10(15)7-13(21(2,18)19)9-6-4-5-8(12)11(9)14(16)17/h4-6H,3,7H2,1-2H3
• InChI Key： MLRJWFLSZBGNIM-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CN(C1=CC=CC(Br)=C1[N+]([O-])=O)S(C)(=O)=O

Additional information on Glycine, N-(3-bromo-2-nitrophenyl)-N-(methylsulfonyl)-, ethyl ester

Glycine, N-(3-bromo-2-nitrophenyl)-N-(methylsulfonyl)-, ethyl ester (CAS No. 2288709-10-2): An Overview

Glycine, N-(3-bromo-2-nitrophenyl)-N-(methylsulfonyl)-, ethyl ester (CAS No. 2288709-10-2) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular framework, which includes a glycine moiety, a brominated and nitro-substituted phenyl group, and a methylsulfonyl substituent, all linked through an ethyl ester linkage. The combination of these functional groups imparts distinct chemical and biological properties to the molecule.

The synthesis of Glycine, N-(3-bromo-2-nitrophenyl)-N-(methylsulfonyl)-, ethyl ester typically involves multi-step reactions, starting with the preparation of the brominated and nitro-substituted phenyl glycine derivative. Subsequent reactions include the introduction of the methylsulfonyl group and the formation of the ethyl ester. These synthetic pathways are often optimized to achieve high yields and purity, which are crucial for downstream applications in drug discovery and development.

In terms of its chemical properties, Glycine, N-(3-bromo-2-nitrophenyl)-N-(methylsulfonyl)-, ethyl ester exhibits notable solubility in organic solvents such as dimethyl sulfoxide (DMSO) and acetonitrile. Its stability under various conditions is also a subject of ongoing research. The presence of the bromine atom and the nitro group can influence the compound's reactivity and interaction with biological systems. For instance, brominated compounds are often studied for their potential as radiolabeling agents in imaging techniques.

Recent studies have explored the biological activities of Glycine, N-(3-bromo-2-nitrophenyl)-N-(methylsulfonyl)-, ethyl ester. One area of interest is its potential as a lead compound for the development of new therapeutic agents. Research has shown that this compound can exhibit anti-inflammatory properties by modulating specific signaling pathways involved in inflammation. Additionally, preliminary studies have indicated that it may have antiproliferative effects on certain cancer cell lines, suggesting its potential as a candidate for further investigation in oncology.

The mechanism of action of Glycine, N-(3-bromo-2-nitrophenyl)-N-(methylsulfonyl)-, ethyl ester is not yet fully understood but is believed to involve interactions with key cellular targets such as enzymes and receptors. For example, the nitro group may contribute to redox cycling and oxidative stress induction, while the methylsulfonyl group could enhance cellular permeability or stability. These properties make it an intriguing molecule for further exploration in both basic research and applied settings.

In the context of drug discovery, Glycine, N-(3-bromo-2-nitrophenyl)-N-(methylsulfonyl)-, ethyl ester serves as a valuable starting point for structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule, researchers can identify structural features that enhance or diminish specific biological activities. This approach is crucial for optimizing lead compounds and advancing them towards preclinical and clinical stages.

Moreover, the compound's potential applications extend beyond traditional pharmaceuticals. It has been investigated for use in agrochemical formulations due to its unique chemical properties. For instance, its ability to modulate plant growth and development has been explored in agricultural research. The compound's stability under environmental conditions and its low toxicity profile make it a promising candidate for sustainable agricultural practices.

Despite its promising potential, the development of Glycine, N-(3-bromo-2-nitrophenyl)-N-(methylsulfonyl)-, ethyl ester into commercial products faces several challenges. These include optimizing synthetic routes to improve yield and purity, ensuring safety through comprehensive toxicological evaluations, and validating its efficacy in relevant disease models. Collaboration between chemists, biologists, and pharmacologists is essential to overcome these hurdles and realize the full potential of this compound.

In conclusion, Glycine, N-(3-bromo-2-nitrophenyl)-N-(methylsulfonyl)-, ethyl ester (CAS No. 2288709-10-2) is a multifaceted molecule with a range of potential applications in medicinal chemistry and beyond. Its unique chemical structure provides a foundation for further research into its biological activities and therapeutic potential. As ongoing studies continue to unravel its mechanisms of action and optimize its properties, this compound holds promise for contributing to advancements in various scientific fields.